3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one

• Molecular Formula: C7H12N4O2
• Molecular Weight: 184.2 g/mol
• IUPAC Name: 3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C7H12N4O2/c1-13-4-2-3-8-7-10-6(12)5-9-11-7/h5H,2-4H2,1H3,(H2,8,10,11,12)
• InChI Key: RRQLOCQVXFKFSE-UHFFFAOYSA-N
• Isomeric SMILES: COCCCNC1=NC(=O)C=NN1

Description

3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one, also known as MPTP, is a chemical compound used in scientific research for its ability to selectively destroy dopaminergic neurons in the brain. This chemical has been used to create animal models of Parkinson's disease, which has led to significant advances in understanding the underlying mechanisms of this debilitating condition.

Mechanism of Action

3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one is converted to a toxic metabolite, MPP+, by monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons through the dopamine transporter, where it accumulates and causes oxidative stress and mitochondrial dysfunction, ultimately leading to cell death.
Biochemical and Physiological Effects:
3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one-induced Parkinsonism in animal models closely resembles the human disease, with loss of dopaminergic neurons in the substantia nigra, depletion of dopamine in the striatum, and the appearance of Lewy bodies. 3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one also causes oxidative stress, inflammation, and mitochondrial dysfunction in affected neurons.

Advantages and Limitations for Lab Experiments

The use of 3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one in animal models of Parkinson's disease has been instrumental in advancing our understanding of the underlying mechanisms of the disease and developing new treatments. However, 3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one-induced Parkinsonism in animals does not fully replicate the human disease, and there are limitations to its use in research, including potential species differences and the need for careful dosing to avoid toxicity.

Future Directions

Future research with 3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one may focus on developing new treatments for Parkinson's disease, including strategies to prevent or reverse the damage caused by 3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one. Other areas of research may include the use of 3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one in studying the effects of environmental toxins on the brain and the development of new animal models for other neurodegenerative diseases.

Synthesis Methods

3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one is synthesized through a multi-step process that involves the reaction of 3-methoxypropylamine with 2-cyano-1,3,4-oxadiazole, followed by the addition of hydrazine hydrate and subsequent oxidation with potassium permanganate.

Scientific Research Applications

3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one is primarily used in scientific research to create animal models of Parkinson's disease. By selectively destroying dopaminergic neurons in the brain, 3-(3-methoxypropylamino)-2H-1,2,4-triazin-5-one induces symptoms similar to those seen in human Parkinson's patients, including tremors, rigidity, and bradykinesia. This has allowed researchers to study the underlying mechanisms of the disease and develop new treatments.